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Abstract
Quinoline-5-carbothioamide is a heterocyclic compound of significant interest in medicinal

chemistry and drug development due to the established biological activities of both the

quinoline scaffold and the thioamide functional group. A thorough understanding of its structural

and electronic properties is paramount for its application and derivatization. This technical

guide provides a comprehensive, albeit predictive, analysis of the key spectroscopic data for

Quinoline-5-carbothioamide, including Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS). In the absence of published experimental spectra for this

specific molecule, this guide synthesizes expected spectral characteristics based on

established principles and data from closely related analogues. This predictive framework

offers researchers a valuable tool for the identification and characterization of this compound.

Introduction and Molecular Structure
The quinoline ring system is a well-known pharmacophore present in numerous natural and

synthetic bioactive compounds.[1] The introduction of a carbothioamide group at the 5-position

is anticipated to modulate the electronic properties and biological activity of the quinoline

nucleus. The thioamide functional group itself is a bioisostere of the amide bond and is known

to exhibit a range of biological effects.[2]

The logical first step in any analytical characterization is the confirmation of the molecular

structure.
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Molecular Formula: C₁₀H₈N₂S Molecular Weight: 188.25 g/mol CAS Number: 855763-66-5[3]
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Quinoline-5-carbothioamide Structure

Predicted ¹H NMR

Predicted ¹³C NMR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1395965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

